Cas no 116233-88-6 (2-methyl-3-thiabicyclo[2.2.1]hept-5-ene)

• Product Name: 2-methyl-3-thiabicyclo[2.2.1]hept-5-ene
• CAS No: 116233-88-6
• MF: C₇H₁₀S
• MW: 126.219300746918
• CID: 2614333
• PubChem ID: 13429912
• Update Time: 2025-04-21

2-methyl-3-thiabicyclo[2.2.1]hept-5-ene Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-thiabicyclo[2.2.1]hept-5-ene
• 3-Methyl-2-thiabicyclo[2.2.1]hept-5-ene
• 116233-88-6
• DTXSID30540560

• Inchi： 1S/C7H10S/c1-5-6-2-3-7(4-6)8-5/h2-3,5-7H,4H2,1H3
• InChI Key： GRYHJNNNNMTGKW-UHFFFAOYSA-N
• SMILES： S1C(C)C2C=CC1C2

Computed Properties

• Exact Mass: 126.05032149g/mol
• Monoisotopic Mass: 126.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiopyrans